![molecular formula C11H9N5OS B2496315 N-[4-(benzotriazol-1-ylmethyl)-1,3-thiazol-2-yl]formamide CAS No. 305851-13-2](/img/structure/B2496315.png)
N-[4-(benzotriazol-1-ylmethyl)-1,3-thiazol-2-yl]formamide
Description
“N-(1H-Benzotriazol-1-ylmethyl)formamide” is a chemical compound with the empirical formula C8H8N4O . It has a molecular weight of 176.18 . The compound is used in various chemical reactions, particularly in C-C bond formation .
Synthesis Analysis
Benzotriazole methodology has been recognized as a versatile and successful synthesis protocol . Benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence .Molecular Structure Analysis
The SMILES string for “N-(1H-Benzotriazol-1-ylmethyl)formamide” is [H]C (=O)NCn1nnc2ccccc12 . The InChI is 1S/C8H8N4O/c13-6-9-5-12-8-4-2-1-3-7 (8)10-11-12/h1-4,6H,5H2, (H,9,13) .Chemical Reactions Analysis
Benzotriazole methodology has been used in the synthesis of diverse pharmacologically important heterocyclic skeletons . It has been explored in organic synthesis as a synthetic auxiliary and catalyst in several reactions, such as the Baylis–Hillman reaction and various coupling reactions .Physical And Chemical Properties Analysis
“N-(1H-Benzotriazol-1-ylmethyl)formamide” has a melting point of 135-138 °C (lit.) . It has an assay of 97% .Future Directions
The future directions of “N-(1H-Benzotriazol-1-ylmethyl)formamide” could involve further exploration of its use in the synthesis of diverse pharmacologically important heterocyclic skeletons . The benzotriazole methodology offers many well-known versatile synthetic tools in organic synthesis and has attracted growing attention from synthetic organic chemists due to several advantages over other methodologies .
properties
IUPAC Name |
N-[4-(benzotriazol-1-ylmethyl)-1,3-thiazol-2-yl]formamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N5OS/c17-7-12-11-13-8(6-18-11)5-16-10-4-2-1-3-9(10)14-15-16/h1-4,6-7H,5H2,(H,12,13,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPAYLOMMECGMMT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CC3=CSC(=N3)NC=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Phenyl-1-[[3-(trifluoromethyl)phenyl]methoxy]benzimidazole](/img/structure/B2496232.png)
![8-fluoro-3-(3-methoxybenzyl)-5-(4-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one](/img/structure/B2496235.png)
![Ethyl 4-(2-chlorophenyl)-2-[[2-(1-phenyltetrazol-5-yl)sulfanylacetyl]amino]thiophene-3-carboxylate](/img/structure/B2496242.png)
![2-Bromo-5,6-dihydro-4H-[1,3]thiazolo[4,5-c]pyridin-7-one;hydrochloride](/img/structure/B2496249.png)
![5-(tert-Butoxycarbonyl)-8-oxa-5-azaspiro[3.5]nonane-7-carboxylic acid](/img/structure/B2496251.png)
![2-ethoxy-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide](/img/structure/B2496253.png)
![N-[[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-4-tert-butylbenzamide](/img/structure/B2496254.png)